Cas no 62759-48-2 (6-Undecanone, 5-ethyl-5-hydroxy-7-methyl-)

• Product Name: 6-Undecanone, 5-ethyl-5-hydroxy-7-methyl-
• CAS No: 62759-48-2
• MF: C₁₄H₂₈O₂
• MW: 228.370924949646
• CID: 432256
• PubChem ID: 71383020
• Update Time: 2025-04-19

6-Undecanone, 5-ethyl-5-hydroxy-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Undecanone, 5-ethyl-5-hydroxy-7-methyl-
• 5-ethyl-5-hydroxy-7-methylundecan-6-one
• 62759-48-2
• DTXSID30805368

• Inchi： 1S/C14H28O2/c1-5-8-10-12(4)13(15)14(16,7-3)11-9-6-2/h12,16H,5-11H2,1-4H3
• InChI Key： YNAHMPOCQHVFJA-UHFFFAOYSA-N
• SMILES： OC(CC)(C(C(C)CCCC)=O)CCCC

Computed Properties

• Exact Mass: 228.20904
• Monoisotopic Mass: 228.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3